Cas no 18523-76-7 (2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)-)
18523-76-7 structure
Product Name:2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)-
CAS No:18523-76-7
MF:C11H14O3
MW:194.227063655853
CID:1382539
PubChem ID:5387770
Update Time:2025-04-20
2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)-
- (E)-3-(3,4-dimethoxyphenyl)allyl alcohol
- AKOS017341551
- DTXSID001025104
- NCI60_008541
- OYICGYUCCHVYRR-UHFFFAOYSA-N
- (2E)-3-(3,4-Dimethoxyphenyl)-2-propen-1-ol; (E)-3-(3,4-Dimethoxyphenyl)-2-propen-1-ol; E-3',4'-Dimethoxycinnamyl Alcohol; trans-3,4-Dimethoxycinnamyl Alcohol;
- MFCD21606993
- AC1NTSTI
- 34DIMETHOXYCINNAMYLALCOHOL
- 40918-90-9
- HY-N1779
- CS-0017636
- (E)-3,4-Dimethoxycinnamyl alcohol
- 3'-Hydroxymethylisoeugeneol
- trans-3,4-dimethoxycinnamyl alcohol
- OYICGYUCCHVYRR-ONEGZZNKSA-N
- AKOS023255234
- SureCN2458079
- EN300-1826490
- 3-(3,4-Dimethoxyphenyl)-2-propen-1-ol
- SCHEMBL2458079
- 3-(3,4-dimethoxyphenyl)prop-2-en-1-ol
- Q27159237
- 18523-76-7
- DA-49500
- 3,4-dimethoxycinnamyl alcohol
- NSC626950
- 3,4-dimethoxycinnamylic alcohol
- SCHEMBL1301189
- CHEMBL1995346
- 3,4-dimethoxycinnamylalcohol
- CHEBI:86551
- bmse010077
- FS-8749
- G83800
- (E)-3-(3,4-dimethoxyphenyl)prop-2-en-1-ol
- NSC-626950
- DTXSID301025103
- (2E)-3-(3,4-dimethoxyphenyl)prop-2-en-1-ol
-
- Inchi: 1S/C11H14O3/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-6,8,12H,7H2,1-2H3
- InChI Key: OYICGYUCCHVYRR-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(C=CCO)=C1)OC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826490-0.05g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 0.05g |
$202.0 | 2023-09-19 | |
| Enamine | EN300-1826490-0.1g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 0.1g |
$301.0 | 2023-09-19 | |
| Enamine | EN300-1826490-0.25g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 0.25g |
$431.0 | 2023-09-19 | |
| Enamine | EN300-1826490-0.5g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 0.5g |
$679.0 | 2023-09-19 | |
| Enamine | EN300-1826490-1.0g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 1g |
$871.0 | 2023-06-03 | |
| Enamine | EN300-1826490-2.5g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 2.5g |
$1707.0 | 2023-09-19 | |
| Enamine | EN300-1826490-5.0g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 5g |
$2525.0 | 2023-06-03 | |
| Enamine | EN300-1826490-10.0g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 10g |
$3746.0 | 2023-06-03 | |
| Enamine | EN300-1826490-1g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 1g |
$871.0 | 2023-09-19 | |
| Enamine | EN300-1826490-5g |
3-(3,4-dimethoxyphenyl)prop-2-en-1-ol |
18523-76-7 | 95% | 5g |
$2525.0 | 2023-09-19 |
2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
18523-76-7 (2-Propen-1-ol, 3-(3,4-dimethoxyphenyl)-) Related Products
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- 1504-56-9(2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)-)
- 63661-62-1(Phenol, 4-(3-hydroxy-1-propen-1-yl)-2-methoxy-, sodium salt (1:2))
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